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Introduction
Ancriviroc (formerly known as SCH-C or SCH 351125) is a potent and orally bioavailable

small-molecule antagonist of the C-C chemokine receptor type 5 (CCR5).[1][2][3] CCR5 is a

critical co-receptor for the entry of R5-tropic strains of Human Immunodeficiency Virus Type 1

(HIV-1) into host cells.[1][4] By blocking this interaction, Ancriviroc effectively inhibits viral

entry and subsequent replication. These application notes provide a comprehensive guide for

the experimental design of in vivo studies to evaluate the efficacy, pharmacokinetics, and

safety of Ancriviroc.

Mechanism of Action
Ancriviroc functions as a non-competitive, allosteric antagonist of the CCR5 receptor. It binds

to a transmembrane hydrophobic pocket of the receptor, inducing a conformational change that

prevents the HIV-1 envelope glycoprotein gp120 from binding.[1] This blockade is specific to

R5-tropic HIV-1, with no activity against viruses that use the CXCR4 co-receptor (X4-tropic).[1]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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